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Compound of Interest

Compound Name:
3,5-Dimethoxyphenylglyoxal

hydrate

Cat. No.: B2988162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 3,5-Dimethoxyphenylglyoxal hydrate. In the absence of a specific Safety

Data Sheet (SDS) for this compound, this document extrapolates critical safety information

from the available data on structurally similar compounds, namely 3,4-Dimethoxyphenylglyoxal

hydrate and 3,4,5-Trimethoxyphenylglyoxal hydrate. This information is intended to guide

laboratory practices and ensure the safety of all personnel.

Hazard Identification and Classification
Based on data from related compounds, 3,5-Dimethoxyphenylglyoxal hydrate should be

handled as a hazardous substance. The primary hazards identified are skin irritation, serious

eye irritation, and potential respiratory irritation. It may also be harmful if swallowed.

Table 1: GHS Hazard Classification (Based on Analogous Compounds)
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Hazard Class Hazard Category Hazard Statement Source Compound

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

3,4-

Dimethoxybenzaldehy

de[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

3,4-

Dimethoxyphenylglyox

al hydrate[2], 3,4,5-

Trimethoxyphenylglyo

xal hydrate[3]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation

3,4-

Dimethoxyphenylglyox

al hydrate[2], 3,4,5-

Trimethoxyphenylglyo

xal hydrate[3]

Specific target organ

toxicity — Single

exposure

Category 3
H335: May cause

respiratory irritation

3,4-

Dimethoxyphenylglyox

al hydrate[2], 3,4,5-

Trimethoxyphenylglyo

xal hydrate[3]

GHS Pictograms:

alt text

Signal Word: Warning

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage. The following table summarizes the available data for related

compounds.

Table 2: Physical and Chemical Properties (Based on Analogous Compounds)
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Property Value Source Compound

Molecular Formula C₁₀H₁₂O₅
3,4-Dimethoxyphenylglyoxal

hydrate[2][4]

Molecular Weight 212.20 g/mol
3,4-Dimethoxyphenylglyoxal

hydrate[2]

Appearance Light brown powder solid
3,4,5-Trimethoxyphenylglyoxal

hydrate[3]

Melting Point 40 - 45 °C / 104 - 113 °F 3,5-Dimethoxyphenol[5]

Boiling Point
172 - 175 °C / 341.6 - 347 °F

@ 17 mmHg
3,5-Dimethoxyphenol[5]

Stability Stable under normal conditions
3,4,5-Trimethoxyphenylglyoxal

hydrate[3]

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Table 3: Recommended Personal Protective Equipment

Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.[3]

Skin Protection
Handle with gloves. Dispose of contaminated

gloves after use. Wash and dry hands.[1]

Respiratory Protection
Use only outdoors or in a well-ventilated area. If

needed, use a NIOSH-approved respirator.[3]

Body Protection Wear a lab coat or other protective clothing.[3]
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Handling Procedures
Avoid contact with skin and eyes.[1]

Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Do not eat, drink or smoke when using this product.[1]

Wash hands before breaks and at the end of the workday.[1]

Storage Conditions
Keep container tightly closed in a dry and well-ventilated place.[3][5]

Incompatible materials to avoid include bases, acid anhydrides, acid chlorides, and oxidizing

agents.[5]

First Aid Measures
In case of exposure, immediate and appropriate first aid is crucial.

Table 4: First Aid Measures
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Exposure Route First Aid Instructions

If Swallowed

Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth.[1] Never give anything by

mouth to an unconscious person.[1]

If on Skin

Wash with plenty of soap and water. If skin

irritation occurs: Get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.[1][3]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[3]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[3][5]

Accidental Release and Disposal
Accidental Release Measures

Use personal protective equipment.

Avoid dust formation.

Avoid breathing vapors, mist, or gas.[1]

Sweep up and shovel.

Keep in suitable, closed containers for disposal.[1]

Disposal Considerations
Dispose of contents/container to an approved waste disposal plant.[1][3]

Experimental Protocols
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No specific experimental protocols for the safety assessment of 3,5-Dimethoxyphenylglyoxal
hydrate were found in the reviewed literature. Researchers should develop and validate their

own protocols in accordance with institutional and regulatory guidelines.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 3,5-
Dimethoxyphenylglyoxal hydrate, from initial assessment to final disposal.

Preparation Handling & Experimentation Post-Experiment

Emergency Response

Hazard Identification
(Review SDS of Analogs) Risk Assessment Select Control Measures

(PPE, Ventilation)
Safe Handling

(Use PPE, Fume Hood) Experimentation

Spill

Exposure

Decontamination Waste Collection Waste Disposal

First Aid

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of chemical substances.

Disclaimer: The information provided in this guide is based on data from structurally similar

compounds and should be used as a guideline. It is not a substitute for a compound-specific

Safety Data Sheet. All laboratory personnel should be trained in safe handling procedures and

have access to appropriate safety equipment. Always consult your institution's safety officer

and relevant regulatory guidelines before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2988162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

